![molecular formula C29H27N3O5S B5155156 N-benzyl-2-({4-[[(4-methoxyphenyl)sulfonyl](methyl)amino]benzoyl}amino)benzamide](/img/structure/B5155156.png)
N-benzyl-2-({4-[[(4-methoxyphenyl)sulfonyl](methyl)amino]benzoyl}amino)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-benzyl-2-({4-[[(4-methoxyphenyl)sulfonyl](methyl)amino]benzoyl}amino)benzamide, also known as BMS-754807, is a small molecule inhibitor that targets the insulin-like growth factor 1 receptor (IGF-1R). The IGF-1R is a transmembrane receptor that plays a crucial role in cell growth, differentiation, and survival. Overexpression of this receptor has been implicated in several types of cancer, including breast, lung, and prostate cancer. Therefore, BMS-754807 has been studied extensively as a potential therapeutic agent for cancer treatment.
Mechanism of Action
N-benzyl-2-({4-[[(4-methoxyphenyl)sulfonyl](methyl)amino]benzoyl}amino)benzamide works by inhibiting the IGF-1R, which is overexpressed in several types of cancer. The IGF-1R signaling pathway plays a crucial role in cell growth, differentiation, and survival. By inhibiting this pathway, this compound can induce cancer cell death and inhibit tumor growth.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects in preclinical studies. It can induce apoptosis, inhibit cell proliferation, and decrease the expression of several key proteins involved in cancer cell survival and growth. In addition, this compound can inhibit angiogenesis, which is the process by which tumors develop new blood vessels to support their growth.
Advantages and Limitations for Lab Experiments
One advantage of using N-benzyl-2-({4-[[(4-methoxyphenyl)sulfonyl](methyl)amino]benzoyl}amino)benzamide in lab experiments is its specificity for the IGF-1R. This allows researchers to study the role of this receptor in cancer cell growth and survival. However, one limitation of using this compound is its low solubility in water, which can make it difficult to administer in certain experimental settings.
Future Directions
There are several future directions for research on N-benzyl-2-({4-[[(4-methoxyphenyl)sulfonyl](methyl)amino]benzoyl}amino)benzamide. One direction is to study its potential use in combination with other cancer therapies, such as chemotherapy and radiation therapy. Another direction is to investigate its use in treating other types of cancer, such as pancreatic and ovarian cancer. Additionally, researchers can explore the use of this compound in combination with other IGF-1R inhibitors to improve its efficacy. Finally, further studies are needed to better understand the mechanisms of resistance to this compound and to develop strategies to overcome this resistance.
Synthesis Methods
The synthesis of N-benzyl-2-({4-[[(4-methoxyphenyl)sulfonyl](methyl)amino]benzoyl}amino)benzamide involves several steps, starting with the reaction of 4-methoxybenzoyl chloride with N-benzyl-4-aminobenzoic acid to form N-benzyl-4-(4-methoxybenzoylamino)benzoic acid. This intermediate is then reacted with methylsulfonyl chloride to form this compound. The overall yield of this synthesis is approximately 30%.
Scientific Research Applications
N-benzyl-2-({4-[[(4-methoxyphenyl)sulfonyl](methyl)amino]benzoyl}amino)benzamide has been extensively studied in preclinical and clinical settings as a potential therapeutic agent for cancer treatment. In preclinical studies, this compound has been shown to inhibit the growth of several types of cancer cells, including breast, lung, and prostate cancer cells. In clinical studies, this compound has been shown to have promising antitumor activity in patients with advanced solid tumors, including breast and lung cancer.
properties
IUPAC Name |
N-benzyl-2-[[4-[(4-methoxyphenyl)sulfonyl-methylamino]benzoyl]amino]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C29H27N3O5S/c1-32(38(35,36)25-18-16-24(37-2)17-19-25)23-14-12-22(13-15-23)28(33)31-27-11-7-6-10-26(27)29(34)30-20-21-8-4-3-5-9-21/h3-19H,20H2,1-2H3,(H,30,34)(H,31,33) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ULXWFBHOSBOHQZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C1=CC=C(C=C1)C(=O)NC2=CC=CC=C2C(=O)NCC3=CC=CC=C3)S(=O)(=O)C4=CC=C(C=C4)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C29H27N3O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
529.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.